Cas no 88489-85-4 (Benzoic acid, 3-(chlorothio)-, methyl ester)

• Product Name: Benzoic acid, 3-(chlorothio)-, methyl ester
• CAS No: 88489-85-4
• MF: C₈H₇ClO₂S
• MW: 202.657980203629
• CID: 630782
• PubChem ID: 15584702
• Update Time: 2025-04-19

Benzoic acid, 3-(chlorothio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(chlorothio)-, methyl ester
• methyl 3-chlorosulfanylbenzoate
• METHYL 3-(CHLOROSULFANYL)BENZOATE
• 88489-85-4
• methyl 3-(chlorothio)benzoate
• DTXSID10575052
• A856411
• methyl3-(chlorothio)benzoate
• SCHEMBL12307633
• Methyl 3-chlorosulphenyl benzoate

• Inchi： 1S/C8H7ClO2S/c1-11-8(10)6-3-2-4-7(5-6)12-9/h2-5H,1H3
• InChI Key： BGGLFSMDNTURAD-UHFFFAOYSA-N
• SMILES： ClSC1=CC=CC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 201.9855283g/mol
• Monoisotopic Mass: 201.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),